Cas no 35261-04-2 (4-Isoxazolecarbonitrile,5-amino-3-butyl-)

• Product Name: 4-Isoxazolecarbonitrile,5-amino-3-butyl-
• CAS No: 35261-04-2
• MF: C₈H₁₁N₃O
• MW: 165.192441225052
• CID: 295516
• PubChem ID: 45099304
• Update Time: 2025-04-19

4-Isoxazolecarbonitrile,5-amino-3-butyl- Chemical and Physical Properties

Names and Identifiers

• 4-Isoxazolecarbonitrile,5-amino-3-butyl-
• 4-Isoxazolecarbonitrile,5-amino-3-butyl-(9CI)
• 35261-04-2
• 5-amino-3-butylisoxazole-4-carbonitrile

• Inchi： 1S/C8H11N3O/c1-2-3-4-7-6(5-9)8(10)12-11-7/h2-4,10H2,1H3
• InChI Key： CKOYMSLRTWDFAJ-UHFFFAOYSA-N
• SMILES： O1C(=C(C#N)C(CCCC)=N1)N

Computed Properties

• Exact Mass: 165.09033
• Monoisotopic Mass: 165.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.8A^2
• XLogP3: 2

Experimental Properties

• PSA: 75.84